5-hydroxy-N-methylpyridine-2-carboxamide
Overview
Description
5-hydroxy-N-methylpyridine-2-carboxamide is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inhibitors of Ribonucleotide Diphosphate Reductase
5-Hydroxy-N-methylpyridine-2-carboxamide and its derivatives have been synthesized as potential inhibitors of ribonucleotide diphosphate reductase. This enzyme is crucial in DNA synthesis, and its inhibition can have therapeutic applications in cancer treatment (Currid & Wightman, 1997).
Antihypertensive Activity
Compounds structurally related to this compound have been studied for their potential antihypertensive effects. A pyrrolo analogue of labetalol, synthesized from a related compound, demonstrated significant blood pressure reduction in hypertensive rats (Asselin et al., 1986).
Imaging of Orexin-2 Receptor
Derivatives of this compound have been used in the synthesis of MK-1064, a PET radioligand for imaging orexin-2 receptors. This application is significant in studying various neurological disorders and sleep regulation (Gao, Wang, & Zheng, 2016).
Anticoccidial Agents
Nitropyridinecarboxamides, derivatives of this compound, have been synthesized and evaluated for their potential as anticoccidial agents. These compounds have shown activity against Eimeria tenella, a parasite causing coccidiosis (Morisawa, Kataoka, & Kitano, 1977).
Dual Src/Abl Kinase Inhibition
Some derivatives of this compound have been identified as potent Src/Abl kinase inhibitors, showing excellent antiproliferative activity against various tumor cell lines. This highlights their potential in cancer therapy (Lombardo et al., 2004).
Safety and Hazards
The compound is classified under the GHS07 hazard class. It has hazard statements H302+H312+H332;H319;H335, indicating that it can cause skin and eye irritation, and may be harmful if swallowed, in contact with skin, or if inhaled . The precautionary statements are P261;P271;P280, suggesting that one should avoid breathing dust/fume/gas/mist/vapors/spray, use only outdoors or in a well-ventilated area, and wear protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
5-hydroxy-N-methylpyridine-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-8-7(11)6-3-2-5(10)4-9-6/h2-4,10H,1H3,(H,8,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEVQBSJYFWZLQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=NC=C(C=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30630975 |
Source
|
| Record name | 5-Hydroxy-N-methylpyridine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30630975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
859538-76-4 |
Source
|
| Record name | 5-Hydroxy-N-methylpyridine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30630975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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